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U.S. Controlled Substance Schedules

Controlled substances are categorized into five schedules (I-V) based on their potential for abuse, accepted

medical use, and safety or dependence liability [1] [2]. The following table summarizes these schedules with

examples relevant to researchers.

Schedule
Potential
for Abuse

Accepted
Medical Use?

Dependence
Liability

Example Substances

Schedule
I

High No [2] -- Heroin, LSD, Marijuana

(Cannabis) [2]

Schedule
II

High Yes (with

severe
restrictions) [2]

Severe

psychological or
physical [1]

Fentanyl, Methadone,

Oxycodone, Amphetamine [2]

Schedule
III

Less than
I/II [1]

Yes Moderate or low
physical; high

psychological [1]

Products containing ≤90mg
codeine/dosage unit (e.g.,

Tylenol with Codeine), ketamine
[2]

Schedule
IV

Low
relative to

III [1]

Yes Limited relative to III
[1]

Benzodiazepines (e.g.,
diazepam, alprazolam) [2]
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Schedule
Potential
for Abuse

Accepted
Medical Use?

Dependence
Liability

Example Substances

Schedule
V

Low

relative to
IV [1]

Yes Limited relative to IV

[1]

Cough preparations containing

≤200mg codeine/100ml or 100g
(e.g., Robitussin AC) [2]

FAQ & Troubleshooting Guide for Researchers

➤ Regulatory Status & Verification

Q: Is Cavidine a controlled substance?

A: The name "Cavidine" does not appear in the current official lists of controlled substances
[2]. However, this does not guarantee it is unregulated. A substance may be treated as a

controlled substance for criminal prosecution if it is a controlled substance analogue [2].

Q: What is a controlled substance analogue?

A: Also known as "designer drugs," these are substances that are:

Intended for human consumption.
Structurally substantially similar to the chemical structure of a Schedule I or II controlled

substance.
Have an effect on the central nervous system that is substantially similar to or greater

than that of a Schedule I or II controlled substance [2].

➤ Compliance & Best Practices

Q: What should our lab do if a substance is not listed?

A: To ensure compliance and avoid legal risk, you should take the following proactive step:
Obtain an Official Determination: Write to the DEA, Drug and Chemical Evaluation
Section (DRE), Diversion Control Division, at 8701 Morrissette Drive, Springfield,
Virginia 22152, to request an official determination on the status of Cavidine [2]. This is

the most reliable way to confirm its legal status.
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Q: Are there specific labeling requirements for dispensing controlled substances in research?

A: Yes. When a controlled substance listed in Schedule II, III, or IV is dispensed to a patient
(which could include a clinical trial participant), the label must contain the warning: "Caution:
Federal law prohibits the transfer of this drug to any person other than the patient for
whom it was prescribed." A Spanish-language version is also specified in the regulations.

This requirement is waived for "blind" clinical investigations [3].

To help visualize the decision-making process for verifying a substance's status, the following workflow

outlines the key steps:
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Start: Identify Substance
(e.g., 'Cavidine')

Check Official Lists:
21 CFR §1308 & DEA Updates

Substance
Listed?

Follow Schedule-Specific
Regulations

 Yes

Evaluate as Potential
Controlled Substance Analogue

 No

Substance is a
Controlled Substance Analogue?

Treated as Schedule I/II
Substance for Prosecution

 Yes

Request Official Determination
from DEA Drug & Chemical Evaluation

 No / Unsure

Proceed with Research
Under Official Guidance
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Key Considerations for Experimental Protocols
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While the search results did not contain specific experimental protocols for Cavidine, here are critical

regulatory points to integrate into your research methodology:

Documentation: Maintain meticulous records of the DEA's determination letter, drug sourcing,
storage, and usage in your experimental logs.

Secure Storage: If Cavidine is determined to be controlled, it must be stored in a secure, locked
cabinet in accordance with DEA regulations for its specific schedule.

Handling & Disposal: Develop and document specific Standard Operating Procedures (SOPs) for
the handling, administration, and disposal of the substance, adhering to all federal and institutional

guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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